molecular formula C9H13IN4O2S B8529463 5-Iodo-2-[4-(methylsulfonyl)piperazin-1-yl]pyrimidine

5-Iodo-2-[4-(methylsulfonyl)piperazin-1-yl]pyrimidine

Cat. No.: B8529463
M. Wt: 368.20 g/mol
InChI Key: ULMDHBNBDZAKFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Iodo-2-[4-(methylsulfonyl)piperazin-1-yl]pyrimidine is a useful research compound. Its molecular formula is C9H13IN4O2S and its molecular weight is 368.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H13IN4O2S

Molecular Weight

368.20 g/mol

IUPAC Name

5-iodo-2-(4-methylsulfonylpiperazin-1-yl)pyrimidine

InChI

InChI=1S/C9H13IN4O2S/c1-17(15,16)14-4-2-13(3-5-14)9-11-6-8(10)7-12-9/h6-7H,2-5H2,1H3

InChI Key

ULMDHBNBDZAKFF-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)N1CCN(CC1)C2=NC=C(C=N2)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 5-iodo-2-piperazin-1-ylpyrimidine (7.0 g, 24.1 mmol, CAS number 95847-41-9) and triethylamine (10 mL, 72 mmol) in dichloromethane (70 mL) at 0° C. was added methanesulfonyl chloride (1.93 mL, 138 mmol) dropwise over 10 minutes. The reaction was then stirred for 30 minutes at 0° C., before being allowed to warm to room temperature and stirred for an additional 30 minutes. The reaction was then quenched with water (70 mL) and the layers were separated. The organic phase was washed with water (100 mL) and the organics were dried (MgSO4), filtered and evaporated in vacuo. The residue was then triturated with ethyl acetate and the solid residue filtered and dried in vacuo to give 5-iodo-2-[4-(methylsulfonyl)piperazin-1-yl]pyrimidine as an off white solid (8.85 g, 24 mmol, 99%).
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
1.93 mL
Type
reactant
Reaction Step One
Quantity
70 mL
Type
solvent
Reaction Step One
Name
Yield
99%

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